3-methyl-1-(1-(1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonyl)piperidin-4-yl)imidazolidine-2,4-dione

• IUPAC Name: 3-methyl-1-[1-(2-methyl-5-thiophen-2-ylpyrazole-3-carbonyl)piperidin-4-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C18H21N5O3S/c1-20-16(24)11-23(18(20)26)12-5-7-22(8-6-12)17(25)14-10-13(19-21(14)2)15-4-3-9-27-15/h3-4,9-10,12H,5-8,11H2,1-2H3
• InChI Key: MJOMPZKQRISBKU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CN(C1=O)C2CCN(CC2)C(=O)C3=CC(=NN3C)C4=CC=CS4
• Molecular Formula: C18H21N5O3S
• Molecular Weight: 387.5 g/mol
• CAS No.: 2176270-59-8

Description

3-methyl-1-(1-(1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonyl)piperidin-4-yl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C18H21N5O3S and its molecular weight is 387.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

One study focused on the synthesis of 5-((3-aryl-1-phenyl-1H-pyrazol-4-yl)methylene)thiazolidine-2,4-diones, which are related to the compound . These compounds exhibited good activity against gram-positive bacteria, such as Staphylococcus aureus and Bacillus subtilis, and excellent antifungal activity, with some compounds showing more than 60% inhibition against fungi like Aspergillus niger and A. flavus (Prakash et al., 2011).

Antioxidant Properties

Another research effort synthesized imidazolopyrazole derivatives, exploring their potential antioxidant properties. Some of the newly synthesized compounds exhibited promising activities in protecting DNA from damage induced by bleomycin, indicating their potential as antioxidant agents (Gouda, 2012).

Anticancer Activity

A study on the synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives explored their evaluation for anticancer activity. Compounds derived from these syntheses showed good anticancer activity against various cancer cell lines, such as breast (T47D), lung (NCI H-522), colon (HCT-15), ovary (PA-1), and liver (HepG-2) (Kumar et al., 2013).

Antibacterial and Antifungal Agents

Further research into thiazolidine-2,4-diones (TZDs) synthesized compounds showing remarkable antifungal activity and effective antibacterial activity against Gram-positive bacteria. These studies highlight the multifaceted applications of TZD derivatives in treating infections (Aneja et al., 2011).

Novel Synthesis Approaches

Another study presented an innovative synthesis of aryl tethered 1,3-dimethylimidazo[4,5-b]pyrazin-2-ones, demonstrating base-catalyzed ring transformation techniques. This research contributes to the methods of synthesizing complex heterocyclic compounds, offering potential routes for creating new molecules for various applications (Pratap et al., 2007).